Cas no 1447603-96-4 (8-N-Boc 2-Oxo-8-Azabicyclo3.2.1Octane-6-Carboxylic Acid Methyl Ester)

• Product Name: 8-N-Boc 2-Oxo-8-Azabicyclo3.2.1Octane-6-Carboxylic Acid Methyl Ester
• CAS No: 1447603-96-4
• MF: C₁₄H₂₁NO₅
• MW: 283.320244550705
• MDL: MFCD11040476
• CID: 4600380
• Update Time: 2025-10-30

8-N-Boc 2-Oxo-8-Azabicyclo3.2.1Octane-6-Carboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• QOQYWBMVVBXIND-UHFFFAOYSA-N
• 8-Azabicyclo[3.2.1]octane-6,8-dicarboxylic acid, 2-oxo-, 8-(1,1-dimethylethyl) 6-methyl ester, (1R,6R)-rel-
• rel-8-(tert-Butyl) 6-methyl (1R,6R)-2-oxo-8-azabicyclo[3.2.1]octane-6,8-dicarboxylate
• 8-N-Boc 2-Oxo-8-Azabicyclo3.2.1Octane-6-Carboxylic Acid Methyl Ester

• MDL： MFCD11040476
• Inchi： 1S/C14H21NO5/c1-14(2,3)20-13(18)15-9-5-6-11(16)10(15)7-8(9)12(17)19-4/h8-10H,5-7H2,1-4H3/t8-,9?,10-/m1/s1
• InChI Key： QOQYWBMVVBXIND-RCAUJQPQSA-N
• SMILES： [C@@]12([H])N(C(OC(C)(C)C)=O)C([C@H](C(OC)=O)C1)CCC2=O

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.2±0.1 g/cm3
• Boiling Point: 382.5±37.0 °C at 760 mmHg
• Flash Point: 185.1±26.5 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

8-N-Boc 2-Oxo-8-Azabicyclo3.2.1Octane-6-Carboxylic Acid Methyl Ester Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319
• Warning Statement： P261;P302+P352;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Additional information on 8-N-Boc 2-Oxo-8-Azabicyclo3.2.1Octane-6-Carboxylic Acid Methyl Ester

Comprehensive Overview of 8-N-Boc 2-Oxo-8-Azabicyclo[3.2.1]Octane-6-Carboxylic Acid Methyl Ester (CAS No. 1447603-96-4)

The compound 8-N-Boc 2-Oxo-8-Azabicyclo[3.2.1]Octane-6-Carboxylic Acid Methyl Ester (CAS No. 1447603-96-4) is a highly specialized intermediate in organic synthesis, particularly valued in the pharmaceutical and agrochemical industries. Its unique bicyclic structure, featuring a Boc-protected amine and a methyl ester functional group, makes it a versatile building block for the development of complex molecules. Researchers and chemists frequently search for this compound due to its relevance in peptide synthesis, drug discovery, and medicinal chemistry applications.

In recent years, the demand for 8-N-Boc 2-Oxo-8-Azabicyclo[3.2.1]Octane-6-Carboxylic Acid Methyl Ester has surged, driven by advancements in small molecule therapeutics and the growing interest in protease inhibitors. The compound's azabicyclic scaffold is particularly noteworthy, as it mimics natural alkaloids and can enhance the bioavailability of target molecules. This aligns with current trends in AI-driven drug design, where computational tools are used to predict the efficacy of such scaffolds in enzyme inhibition and receptor binding.

One of the most frequently asked questions about CAS No. 1447603-96-4 revolves around its synthetic utility. The Boc group serves as a temporary protecting group for amines, enabling selective reactions at other sites of the molecule. Meanwhile, the methyl ester can be hydrolyzed to a carboxylic acid, offering further functionalization opportunities. This dual functionality makes the compound a favorite among chemists working on multi-step synthesis and structure-activity relationship (SAR) studies.

The compound's stability and solubility properties are also topics of interest. 8-N-Boc 2-Oxo-8-Azabicyclo[3.2.1]Octane-6-Carboxylic Acid Methyl Ester exhibits moderate solubility in common organic solvents like dichloromethane and tetrahydrofuran, which simplifies its handling in laboratory settings. Its stability under neutral and mildly acidic conditions ensures compatibility with a wide range of coupling reagents and catalysts, further enhancing its appeal in high-throughput screening and combinatorial chemistry.

From an SEO perspective, queries such as "synthesis of 8-N-Boc azabicyclo compounds" and "applications of methyl ester derivatives in drug development" highlight the compound's relevance in modern research. Additionally, its role in green chemistry initiatives is gaining attention, as researchers seek sustainable methods to synthesize such intermediates. The compound's potential in biocatalysis and enzymatic transformations is another area of exploration, aligning with the global push for eco-friendly synthetic routes.

In summary, 8-N-Boc 2-Oxo-8-Azabicyclo[3.2.1]Octane-6-Carboxylic Acid Methyl Ester (CAS No. 1447603-96-4) is a critical tool in the arsenal of synthetic chemists. Its structural features and functional groups enable diverse applications, from lead compound optimization to the development of novel bioactive molecules. As the pharmaceutical industry continues to evolve, this compound will likely remain a focal point in the quest for innovative therapeutics and agrochemicals.